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Compound of Interest

Compound Name:
5-Bromo-2-(trifluoromethyl)-1H-

benzimidazole

Cat. No.: B1346002 Get Quote

Technical Data Sheet: 5-Bromo-2-
(trifluoromethyl)-1H-benzimidazole
This document provides a concise technical overview of the fundamental physicochemical

properties of 5-Bromo-2-(trifluoromethyl)-1H-benzimidazole, a key building block in

medicinal chemistry and materials science. The information herein is compiled for researchers,

scientists, and drug development professionals requiring accurate and reliable data for

experimental design and chemical synthesis.

Core Molecular Attributes
The foundational properties of a chemical compound are its empirical formula and molecular

weight. These values are critical for stoichiometric calculations in reaction planning, analytical

characterization, and registration in chemical databases.

Empirical and Molecular Formula
The empirical formula represents the simplest whole-number ratio of atoms in the compound,

while the molecular formula indicates the actual number of atoms of each element in a

molecule. For 5-Bromo-2-(trifluoromethyl)-1H-benzimidazole, these two are the same.

The molecular formula is C8H4BrF3N2[1][2]. This composition is derived from its

benzimidazole core structure, substituted with a bromine atom and a trifluoromethyl group.
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Molecular Weight
The molecular weight is calculated from the atomic weights of its constituent atoms. It is a

crucial parameter for converting between mass and moles, essential for any quantitative

chemical work.

The molecular weight of this compound is 265.03 g/mol [2].

Data Summary Table
For ease of reference, the core identifiers and properties of 5-Bromo-2-(trifluoromethyl)-1H-
benzimidazole are summarized below.

Property Value Source

Molecular Formula C8H4BrF3N2 [1][2]

Molecular Weight 265.03 g/mol [2]

CAS Number 3671-60-1 [1][3][4]

Synonyms

6-Bromo-2-

(trifluoromethyl)-1H-

benzoimidazole

[2]

Physical Form Solid

Structural Representation and Logic
The structure of 5-Bromo-2-(trifluoromethyl)-1H-benzimidazole dictates its chemical

properties and reactivity. The logical relationship between its name and structure is visualized

below.
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Caption: Logical construction of the final compound from its core and substituents.

Conclusion
This guide confirms the essential physicochemical properties of 5-Bromo-2-
(trifluoromethyl)-1H-benzimidazole. The established molecular weight of 265.03 g/mol and

the empirical formula of C8H4BrF3N2 are foundational for its use in research and development.

These data are consistently reported across major chemical suppliers and databases, ensuring

a high degree of trustworthiness for scientific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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